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Compound of Interest

Compound Name: Sodium sulfanilic acid

L  Get Quote

Cat. No.: B8605135

Executive Summary & Chemical Identity

Sodium sulfanilate (Sodium 4-aminobenzenesulfonate) represents a critical intermediate in the
synthesis of azo dyes, sulfa drugs, and specialized organic frameworks. Unlike its parent
compound, sulfanilic acid, which exists as a poorly soluble zwitterion, the sodium salt exhibits
high aqueous solubility, a property that drives its utility in aqueous-phase coupling reactions.

This guide provides a technical analysis of the solubility profile of sodium sulfanilate,
distinguishing it from its acid form, and offers validated protocols for solubility determination in

process environments.

~hemical Identi

Parameter Detail
IUPAC Name Sodium 4-aminobenzenesulfonate
CAS Number 515-74-2 (Anhydrous); 6106-22-5 (Dihydrate)

Molecular Formula

(Anhydrous)

Molecular Weight

195.17 g/mol (Anhydrous); 231.20 g/mol
(Dihydrate)

Key Characteristic

High aqueous solubility vs. Sulfanilic Acid

(Zwitterion)
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Thermodynamic Framework of Dissolution

Understanding the solubility of sodium sulfanilate requires analyzing the competition between
crystal lattice energy and solvation enthalpy.

The Zwitterion vs. Salt Paradox

A common error in process design is conflating the solubility data of sulfanilic acid with its
sodium salt.

» Sulfanilic Acid: Exists as a zwitterion (

).[1] Strong intermolecular electrostatic interactions lead to a high crystal lattice energy and
low water solubility (~10 g/L at 20°C).

e Sodium Sulfanilate: The ionic lattice (

and
) is disrupted by water's high dielectric constant. The hydration enthalpy of the
ion (

) significantly drives the dissolution process, overcoming the lattice energy.

Solvent Polarity & Dielectric Requirement

Sodium sulfanilate follows a strict "like dissolves like" mechanism dominated by ion-dipole
interactions.

o Water (

): High solubility due to effective shielding of ions.

¢ Methanol/Ethanol (

): Drastically reduced solubility. The organic chain interferes with the formation of a stable
hydration shell around the sodium ion.

e Non-polar Solvents (Benzene, Ether): Insoluble.[2][1][3] Lacking a dipole moment sufficient
to dissociate the ionic bond.
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Solubility Data Profile

The following data consolidates experimental values and solubility trends. Note the dramatic
difference between the acid and the salt.

pH of Saturated

Compound Solubility (g/L) Solubility (M)
Soln.
Sulfanilic Acid ~10.0 ~0.06 Acidic (< 3.0)
_ _ Neutral/Slightly Basic
Sodium Sulfanilate ~170.0 ~0.87
(~7-8)
Data Sources: ChemicalBook [1], Sigma-Aldrich [2].
Table 2: Solvent Compatibility Matrix
Solvent System Solubility Rating Process Implication

Primary solvent for reaction

Water High o

and crystallization.

] Potential anti-solvent for

Methanol Slight o

crystallization.

) Excellent anti-solvent for high-

Ethanol Very Slight ]

yield recovery.

Used for washing filter cakes
Acetone Insoluble

to remove water.

) Used to extract non-polar

Diethyl Ether Insoluble

impurities.

Experimental Protocol: Precise Solubility
Determination
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For critical drug development or process scaling, literature values are often insufficient due to
batch-to-batch variations in crystal habit (anhydrous vs. dihydrate). The following protocol

ensures self-validating data generation.

Workflow Diagram

The following diagram outlines the decision logic for selecting the correct measurement

technique based on the solvent system.

Start: Define Solvent System

Check Solvent Viscosity/Volatility

Process Control
rystallization Study

Low Viscosity
Stable T

Method A: Equilibrium Gravimetric
(Standard for Non-Volatile)

Method B: Dynamic Laser Monitoring
(For Metastable Zone Width)

Equilibrate at T (+/- 0.1°C)
for 24-48 hours

Direct Detect

Syringe Filter (0.45 um)
Pre-heated to T

N\

Quantification
(HPLC or Dry Weight)
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Figure 1: Decision matrix for solubility determination workflows. Method A is recommended for
thermodynamic solubility curves.

Standard Operating Procedure (Gravimetric)

Objective: Determine saturation concentration (

) at Temperature

o Preparation: Add excess sodium sulfanilate (approx. 20g) to 50mL of solvent in a jacketed
glass vessel.

o Equilibration: Agitate at 200 RPM. Control temperature via circulating water bath. Allow 24
hours for equilibrium.

e Sampling: Stop agitation and allow solids to settle for 30 minutes.

« Filtration (Critical Step): Using a syringe filter pre-heated to the solution temperature (to
prevent premature crystallization), withdraw 5mL of supernatant.

e Quantification:
o Gravimetric: Evaporate solvent in a vacuum oven at 60°C until constant weight.

o HPLC: Dilute aliquot with mobile phase and quantify against a standard curve (UV
detection at 254 nm).

Process Applications: Purification & Crystallization

The solubility differential between sodium sulfanilate and organic impurities is the basis for its

purification.

The "Salting-Out" Effect
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While sodium sulfanilate is soluble in water, the addition of sodium chloride (NaCl) or sodium
carbonate (

) introduces the Common lon Effect. Increasing
shifts the equilibrium toward the solid precipitate:

Application: In the synthesis of Methyl Orange, sodium carbonate is used not just to solubilize
the sulfanilic acid, but in excess to drive the subsequent coupling reaction and manage the
ionic strength.

Anti-Solvent Crystallization

To recover high-purity sodium sulfanilate from an aqueous reaction mixture:
o Concentrate the agueous solution to near-saturation (~150 g/L).
o Slowly add Ethanol (ratio 1:1 v/v) while cooling to 5°C.

o The solubility drops precipitously, yielding uniform crystals of the dihydrate form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Solubility of Sodium Sulfanilate: A Technical Guide for
Process Optimization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8605135#solubility-of-sodium-sulfanilic-acid-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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